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molecular formula C12H23NO4 B2893631 Tert-butyl 4,4-bis(hydroxymethyl)piperidine-1-carboxylate CAS No. 374794-84-0

Tert-butyl 4,4-bis(hydroxymethyl)piperidine-1-carboxylate

Cat. No. B2893631
CAS RN: 374794-84-0
M. Wt: 245.319
InChI Key: GYOOWUJWXQDZQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07105507B2

Procedure details

Finely ground potassium hydroxide (248 mg, 44 mmol) was added to a stirred, cooled (10° C.) solution of 1,1-dimethylethyl 4,4-bis(hydroxymethyl)-1-piperidinecarboxylate (Description 67, 1.83 g, 7.4 mmol), 18-crown-6 (196 mg, 0.74 mmol) and benzyl bromide (884 μL, 7.4 mmol) in tetrahydrofuran (80 mL) and the mixture was stirred at room temperature for 16 hours. Brine (40 mL) was added and the layers were separated. The organic layer was dried (MgSO4) and the solvent was evaporated under reduced pressure. The residue was purified by flash column chromatography on silica gel, eluting with isohexane/EtOAc (80:20 increasing to 50:50) to give the title compound (1.0 g, 40%). m/z (ES+) 336 (M+1).
Name
potassium hydroxide
Quantity
248 mg
Type
reactant
Reaction Step One
Name
1,1-dimethylethyl 4,4-bis(hydroxymethyl)-1-piperidinecarboxylate
Quantity
1.83 g
Type
reactant
Reaction Step Two
Name
18-crown-6
Quantity
196 mg
Type
reactant
Reaction Step Two
Name
benzyl bromide
Quantity
884 μL
Type
reactant
Reaction Step Two
Name
tetrahydrofuran
Quantity
80 mL
Type
solvent
Reaction Step Two
Name
Brine
Quantity
40 mL
Type
solvent
Reaction Step Three
Name
title compound
Yield
40%

Identifiers

REACTION_CXSMILES
[OH-].[K+].[OH:3][CH2:4][C:5]1([CH2:18][OH:19])[CH2:10][CH2:9][N:8]([C:11]([O:13][C:14]([CH3:17])([CH3:16])[CH3:15])=[O:12])[CH2:7][CH2:6]1.C1OCCOCCOCCOCCOCCOC1.[CH2:38](Br)[C:39]1[CH:44]=[CH:43][CH:42]=[CH:41][CH:40]=1>O1CCCC1.[Cl-].[Na+].O>[OH:3][CH2:4][C:5]1([CH2:18][O:19][CH2:38][C:39]2[CH:44]=[CH:43][CH:42]=[CH:41][CH:40]=2)[CH2:10][CH2:9][N:8]([C:11]([O:13][C:14]([CH3:15])([CH3:16])[CH3:17])=[O:12])[CH2:7][CH2:6]1 |f:0.1,6.7.8|

Inputs

Step One
Name
potassium hydroxide
Quantity
248 mg
Type
reactant
Smiles
[OH-].[K+]
Step Two
Name
1,1-dimethylethyl 4,4-bis(hydroxymethyl)-1-piperidinecarboxylate
Quantity
1.83 g
Type
reactant
Smiles
OCC1(CCN(CC1)C(=O)OC(C)(C)C)CO
Name
18-crown-6
Quantity
196 mg
Type
reactant
Smiles
C1COCCOCCOCCOCCOCCO1
Name
benzyl bromide
Quantity
884 μL
Type
reactant
Smiles
C(C1=CC=CC=C1)Br
Name
tetrahydrofuran
Quantity
80 mL
Type
solvent
Smiles
O1CCCC1
Step Three
Name
Brine
Quantity
40 mL
Type
solvent
Smiles
[Cl-].[Na+].O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 16 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the layers were separated
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by flash column chromatography on silica gel
WASH
Type
WASH
Details
eluting with isohexane/EtOAc (80:20 increasing to 50:50)

Outcomes

Product
Details
Reaction Time
 16 h
Name
title compound
Type
product
Smiles
OCC1(CCN(CC1)C(=O)OC(C)(C)C)COCC1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 1 g
YIELD: PERCENTYIELD 40%
YIELD: CALCULATEDPERCENTYIELD 40.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.